Cas no 2110810-57-4 (5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2110810-57-4
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 6429024
• PubChem ID: 165485369
• Update Time: 2025-06-07

5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid
• 2110810-57-4
• EN300-1124336

• Inchi： 1S/C11H11N3O4/c1-17-7-4-3-6(5-8(7)18-2)9-12-10(11(15)16)14-13-9/h3-5H,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key： NLVXUCGWPDWAFN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C2=NNC(C(=O)O)=N2)=C1)OC

Computed Properties

• Exact Mass: 249.07495584g/mol
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.3Ų

Additional information on 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid

Introduction to 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid (CAS No. 2110810-57-4)

5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2110810-57-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The compound features a triazole core fused with a dimethoxyphenyl substituent, which contributes to its distinct chemical behavior and reactivity. Understanding its molecular structure, synthesis, and biological activities is essential for leveraging its potential in modern medicine.

The triazole ring is a prominent pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. The presence of the 3,4-dimethoxyphenyl group enhances the compound's solubility and interaction with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. This has spurred interest in exploring the therapeutic potential of derivatives of 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid in treating a range of diseases.

In the context of drug discovery, the carboxylic acid moiety in the compound's structure provides a versatile handle for further functionalization. This allows chemists to modify the molecule into more complex derivatives with enhanced pharmacological properties. For instance, introducing additional functional groups or appending bioactive fragments can lead to novel compounds with improved efficacy and selectivity. The synthesis of such derivatives often involves multi-step organic reactions, including condensation, cyclization, and functional group transformations.

Recent studies have highlighted the importance of triazole-containing compounds in addressing various therapeutic challenges. The triazole scaffold is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The dimethoxyphenyl group further influences these properties by modulating electron distribution and enhancing binding interactions with target enzymes or receptors. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression. Additionally, their structural flexibility allows for optimization against specific disease targets.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs). Compounds like 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid are being explored as potential PPI modulators due to their ability to disrupt aberrant protein interactions that drive disease pathology. Preclinical studies have demonstrated that triazole-based inhibitors can effectively interfere with signaling pathways associated with neurological disorders, autoimmune diseases, and metabolic conditions.

Synthetic methodologies for preparing 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid have been refined over recent years to improve yield and purity. Common synthetic routes involve the condensation of appropriately substituted phenols with hydrazine hydrate or hydrazides under controlled conditions. Cyclization reactions then yield the triazole core structure. Advances in green chemistry have also led to the development of more sustainable synthetic protocols that minimize waste and hazardous byproducts.

The biological evaluation of this compound has revealed several interesting properties. In vitro assays have shown that it exhibits moderate activity against certain bacterial strains and fungal pathogens. This makes it a candidate for developing novel antimicrobial agents to combat drug-resistant infections. Furthermore, preliminary data suggest that it may possess anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes.

Investigations into the pharmacokinetic properties of 5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid are ongoing to assess its bioavailability and metabolic stability. These studies are crucial for determining whether the compound can be developed into an effective drug candidate. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to analyze its degradation pathways and interaction with metabolic enzymes.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other bioactive molecules or therapeutic agents, researchers aim to enhance treatment outcomes while minimizing side effects. Additionally, computational approaches like virtual screening and structure-based drug design are being utilized to identify new derivatives with improved pharmacological profiles.

In conclusion,5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-carboxylic acid (CAS No. 2110810-57-4) represents a valuable scaffold for pharmaceutical innovation. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas. Continued research into its synthesis，biological activities，and pharmacokinetic properties will further elucidate its potential as a drug candidate or lead compound.